(3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide

• IUPAC Name: N-[3-[1-[2-(2,3-dimethylphenoxy)ethyl]benzimidazol-2-yl]propyl]formamide
• InChI: InChI=1S/C21H25N3O2/c1-16-7-5-10-20(17(16)2)26-14-13-24-19-9-4-3-8-18(19)23-21(24)11-6-12-22-15-25/h3-5,7-10,15H,6,11-14H2,1-2H3,(H,22,25)
• InChI Key: UAKQAQQTNGGGQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCN2C3=CC=CC=C3N=C2CCCNC=O)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

(3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide, also known as DBT-120, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of (3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell signaling pathways. This inhibition can lead to a reduction in inflammation and oxidative stress, which may contribute to its neuroprotective and anti-tumor effects.
Biochemical and Physiological Effects
(3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects. (3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells.

Advantages and Limitations for Lab Experiments

One advantage of using (3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide in lab experiments is that it has been shown to have low toxicity and is well-tolerated by animals. This makes it a potentially useful compound for in vivo studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on (3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide. One area of focus could be on further elucidating its mechanism of action and identifying specific targets that it interacts with. Another area of focus could be on exploring its potential use in combination with other compounds for the treatment of neurodegenerative diseases and cancer. Additionally, more studies could be done to investigate its potential use in other areas of research, such as inflammation and oxidative stress.

Scientific Research Applications

(3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. (3-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide has also been studied for its potential use in cancer research, as it has been shown to have anti-tumor effects.